Cas no 920608-44-2 ([(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate)

• Product Name: [(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate
• CAS No: 920608-44-2
• MF: C₂₆H₂₅N₃O₃
• MW: 427.495006322861
• CID: 6177715
• PubChem ID: 16379507
• Update Time: 2025-10-31

[(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26688759
• 920608-44-2
• [(1-cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate
• Z19067836
• AKOS001293749
• [(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate

• Inchi： 1S/C26H25N3O3/c1-18-23(25(31)32-16-22(30)29-26(17-27)14-8-3-9-15-26)20-12-6-7-13-21(20)28-24(18)19-10-4-2-5-11-19/h2,4-7,10-13H,3,8-9,14-16H2,1H3,(H,29,30)
• InChI Key： OLFZSNNVTYNGDV-UHFFFAOYSA-N
• SMILES： O=C(COC(C1C2C=CC=CC=2N=C(C2C=CC=CC=2)C=1C)=O)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 427.18959167g/mol
• Monoisotopic Mass: 427.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.1Ų

Additional information on [(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate

Introduction to [(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate (CAS No. 920608-44-2)

[(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 920608-44-2, represents a novel class of molecules with potential applications in drug discovery and development. The intricate structure of this molecule, featuring a quinoline core and various functional groups, makes it a subject of intense interest for researchers exploring new therapeutic avenues.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The presence of a 3-methyl-2-phenyl substituent on the quinoline ring enhances the molecule's complexity and may contribute to its unique pharmacological profile. Additionally, the (1-cyanocyclohexyl)carbamoyl moiety introduces a polar and potentially hydrogen-bonding capable group, which could influence the compound's solubility and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the (1-cyanocyclohexyl)carbamoyl group may interact with specific amino acid residues in protein targets, modulating their activity. This interaction could be critical in developing drugs that selectively inhibit disease-causing enzymes or receptors. The 3-methyl-2-phenylquinoline-4-carboxylate part of the molecule may further enhance binding affinity by forming additional hydrogen bonds or hydrophobic interactions within the target protein.

In vitro studies have begun to elucidate the potential biological activities of [(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate. Preliminary data indicate that this compound exhibits promising inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases, including cancer. The quinoline core is known to disrupt microtubule formation, a mechanism exploited by many anticancer agents. The unique substitution pattern on this core may enhance selectivity and reduce off-target effects compared to existing quinoline-based drugs.

The synthesis of this compound involves multi-step organic reactions, showcasing the expertise required in pharmaceutical chemistry. The introduction of the (1-cyanocyclohexyl)carbamoyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These synthetic strategies are critical in producing complex molecules like this one, which are essential for modern drug development.

The potential therapeutic applications of [(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate are vast. Given its structural complexity and predicted bioactivity, this compound could serve as a lead molecule for further optimization into a novel drug candidate. Researchers are exploring its efficacy in treating neurological disorders, where quinoline derivatives have shown promise due to their ability to cross the blood-brain barrier. Additionally, its potential role in anti-inflammatory therapies is being investigated, leveraging its ability to modulate enzyme activity and reduce inflammation.

As our understanding of disease mechanisms evolves, so does our approach to drug discovery. [(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate exemplifies how structural innovation can lead to new therapeutic opportunities. By combining traditional organic synthesis with cutting-edge computational methods, scientists are paving the way for more effective and targeted treatments. The continued exploration of this compound will undoubtedly contribute valuable insights into medicinal chemistry and pharmacology.

The future prospects for this molecule are bright, with ongoing research aimed at refining its pharmacological properties and exploring new applications. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide. As more data becomes available on its efficacy and safety profiles, [(1-Cyanocyclohexyl)carbamoyl]methyl 3-methyl-2-phenylquinoline-4-carboxylate could emerge as a cornerstone in next-generation therapeutics.